Cas no 1820580-34-4 (2-Deoxy-2-fluorocytidine hydrate)

• Product Name: 2-Deoxy-2-fluorocytidine hydrate
• CAS No: 1820580-34-4
• MF: C₉H₁₄FN₃O₅
• MW: 263.222965717316
• CID: 3042587
• PubChem ID: 70699459
• Update Time: 2024-11-01

2-Deoxy-2-fluorocytidine hydrate Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxy-2'-fluorocytidine hydrate
• 2-Deoxy-2-fluorocytidine hydrate
• VXC58034
• C9H14FN3O5
• CS-0149681
• AKOS025147040
• 4-amino-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrate
• DS-8799
• 2'-Deoxy-2'-fluorocytidineHydrate
• 2'-fluoro-2'-deoxycytidine hydrate
• J-700031
• G67948
• 4-amino-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one hydrate
• 1820580-34-4
• MFCD10567070

• Inchi： 1S/C9H12FN3O4.H2O/c10-6-7(15)4(3-14)17-8(6)13-2-1-5(11)12-9(13)16;/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16);1H2/t4-,6-,7-,8-;/m1./s1
• InChI Key： KUYKYENKWWNPHG-IAIGYFSYSA-N
• SMILES： F[C@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O.O

Computed Properties

• Exact Mass: 263.09174872g/mol
• Monoisotopic Mass: 263.09174872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109